1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid
Overview
Description
1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid, also known as 1-Br-CPTA, is an organic compound that has been used in a variety of scientific research applications. It is a cyclic compound with a bromine atom attached to the carbon atom of the cyclopropane ring. The compound has been used in synthetic organic chemistry as a reagent for the synthesis of various compounds, as well as in a variety of biochemical and physiological studies.
Scientific Research Applications
1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including amino acids, peptides, and other organic compounds. It has also been used in the study of enzyme kinetics, as well as in the study of protein-ligand interactions. In addition, 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid has been used in the study of cell signaling pathways, as well as in the study of the effects of drugs on cellular processes.
Mechanism of Action
The mechanism of action of 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the breakdown of proteins. This inhibition is thought to be due to the binding of the compound to the active site of the enzyme, which prevents the enzyme from breaking down the protein. In addition, 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid is believed to interfere with the binding of other molecules to the enzyme, which may also contribute to its inhibitory effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid are not fully understood. However, the compound has been shown to inhibit the activity of several enzymes involved in the breakdown of proteins, as well as to interfere with the binding of other molecules to these enzymes. In addition, 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid has been shown to inhibit the activity of certain proteins involved in cell signaling pathways.
Advantages and Limitations for Lab Experiments
1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. In addition, it is relatively non-toxic, and it is not believed to have any significant side effects. However, there are some limitations to its use in laboratory experiments. It is relatively expensive, and it can be difficult to obtain in large quantities. In addition, the mechanism of action of 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid is not fully understood, which can make it difficult to predict the effects of the compound in a given experiment.
Future Directions
There are a number of potential future directions for the use of 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid. These include further research into the mechanism of action of the compound, as well as further research into its effects on cell signaling pathways. In addition, further research into the synthesis of 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid could lead to the development of more efficient methods for its production. Finally, further research into the use of 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid in drug development could lead to the development of new and more effective drugs.
Synthesis Methods
1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid can be synthesized through a variety of methods. The most common method involves the reaction of 4-bromo-2H-1,2,3-triazole with cyclopropyl bromide in the presence of a base. This reaction occurs in a two-step process, where the cyclopropyl bromide is first converted to an intermediate cyclopropyl bromide anion, which then reacts with the 4-bromo-2H-1,2,3-triazole to form the desired product. Other methods for the synthesis of 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid include the reaction of 1-bromocyclopropane with 4-bromo-2H-1,2,3-triazole, as well as the reaction of 1-bromocyclopropane-1-carboxylic acid with 4-bromo-2H-1,2,3-triazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid involves the use of a cyclopropane derivative and a 4-bromo-2H-1,2,3-triazole derivative. The cyclopropane derivative will undergo a ring-opening reaction with the 4-bromo-2H-1,2,3-triazole derivative to form the desired product. The carboxylic acid group will be introduced through a separate reaction step.", "Starting Materials": [ "Cyclopropane derivative", "4-bromo-2H-1,2,3-triazole derivative", "Reagents for carboxylic acid introduction" ], "Reaction": [ "Step 1: The cyclopropane derivative is reacted with a base, such as sodium hydride, to generate the corresponding carbanion.", "Step 2: The 4-bromo-2H-1,2,3-triazole derivative is added to the reaction mixture and allowed to react with the carbanion. This will result in a ring-opening reaction and the formation of the desired product.", "Step 3: The carboxylic acid group is introduced through a separate reaction step, such as a Grignard reaction or a carboxylation reaction." ] } | |
CAS RN |
2731008-44-7 |
Product Name |
1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C6H6BrN3O2 |
Molecular Weight |
232 |
Purity |
95 |
Origin of Product |
United States |
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